Cas no 70687-50-2 (Hexanenitrile, 4-formyl-5-methyl-)

• Product Name: Hexanenitrile, 4-formyl-5-methyl-
• CAS No: 70687-50-2
• MF: C₈H₁₃NO
• MW: 139.194922208786
• CID: 1745905
• Update Time: 2024-11-26

Hexanenitrile, 4-formyl-5-methyl- Chemical and Physical Properties

Names and Identifiers

• Hexanenitrile, 4-formyl-5-methyl-

• Inchi： 1S/C8H13NO/c1-7(2)8(6-10)4-3-5-9/h6-8H,3-4H2,1-2H3
• InChI Key： KXPCCBVCKKZDEK-UHFFFAOYSA-N
• SMILES： C(#N)CCC(C=O)C(C)C

Computed Properties

• Exact Mass: 139.09979

Experimental Properties

• Density: 0.915±0.06 g/cm3(Predicted)
• Boiling Point: 128 °C(Press: 22 Torr)
• PSA: 40.86